Cas no 50401-85-9 (Benzenesulfonamide, N-(2E)-2-butenyl-4-methyl-N-2-propynyl-)

Benzenesulfonamide, N-(2E)-2-butenyl-4-methyl-N-2-propynyl- structure
50401-85-9 structure
Product Name:Benzenesulfonamide, N-(2E)-2-butenyl-4-methyl-N-2-propynyl-
CAS No:50401-85-9
MF:C14H17NO2S
MW:263.35528254509
CID:364946
PubChem ID:1714659
Update Time:2025-04-19

Benzenesulfonamide, N-(2E)-2-butenyl-4-methyl-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(2E)-2-butenyl-4-methyl-N-2-propynyl-
    • N-but-2-enyl-4-methyl-N-prop-2-ynylbenzenesulfonamide
    • AQ-917/42754682
    • N-(2-butenyl)-4-methyl-N-(2-propynyl)benzenesulfonamide
    • 50401-85-9
    • N-Crotyl-N-propargyl-p-toluenesulfonamide
    • N-[(E)-but-2-enyl]-4-methyl-N-prop-2-ynylbenzenesulfonamide
    • Inchi: 1S/C14H17NO2S/c1-4-6-12-15(11-5-2)18(16,17)14-9-7-13(3)8-10-14/h2,4,6-10H,11-12H2,1,3H3/b6-4+
    • InChI Key: IPDXYGGTONIZIR-GQCTYLIASA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(CC#C)C/C=C/C)(=O)=O

Computed Properties

  • Exact Mass: 263.09811
  • Monoisotopic Mass: 263.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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